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Compound of Interest

Compound Name: Cycloheptylamine

Cat. No.: B1194755 Get Quote

An In-depth Technical Guide to Cycloheptylamine

This technical guide provides a comprehensive overview of cycloheptylamine, including its

chemical identifiers, physicochemical properties, synthesis methodologies, and potential

applications, with a focus on information relevant to researchers, scientists, and professionals

in drug development.

Chemical Identifiers and Nomenclature
Cycloheptylamine is a cyclic amine featuring a seven-membered carbon ring with an attached

amine group.[1] It is also referred to as aminocycloheptane or cycloheptanamine.[1][2][3]
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Identifier Type Value

CAS Number 5452-35-7[2][3][4][5]

EC Number 226-693-1[2][5]

IUPAC Name cycloheptanamine[2][4]

Molecular Formula C₇H₁₅N[2][4][6]

InChI
InChI=1S/C7H15N/c8-7-5-3-1-2-4-6-7/h7H,1-

6,8H2[2][4][5]

InChIKey VXVVUHQULXCUPF-UHFFFAOYSA-N[2][4][5]

SMILES C1CCCC(CC1)N[2][4]

Beilstein Number 1847543[5]

MDL Number MFCD00004153[5][6]

PubChem CID 2899[2]

Physicochemical Properties
Cycloheptylamine is a colorless to light yellow liquid.[1] It possesses a characteristic amine

odor and is flammable.[1][4]
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Property Value Unit

Molecular Weight 113.20 g/mol [2][4][5][6]

Density 0.889 g/mL at 25 °C[5]

Boiling Point 54 °C at 11 mmHg[5]

Melting Point -18 °C[7]

Flash Point 42 °C (107.6 °F)[5]

Refractive Index 1.472 n20/D[5]

pKa 11.04 ± 0.20 (Predicted)[7]

Kovats Retention Index 987.3 (Standard non-polar)[2]

Synthesis and Purification Protocols
Several synthetic routes to cycloheptylamine have been established, with reductive amination

being a prominent method.

Experimental Protocol: Reductive Amination of
Cycloheptanone
Reductive amination is a widely employed method for synthesizing cycloheptylamine from

cycloheptanone.[4] This process involves the formation of an intermediate imine, which is then

reduced to the corresponding amine.[4] The reaction is typically performed under neutral or

weakly acidic conditions, with a pH of 4-5 being optimal.[4]

Methodology:

Imine Formation: Cycloheptanone is reacted with ammonia or a primary amine in a suitable

solvent. The initial step is the nucleophilic attack of the amine on the carbonyl carbon of the

cycloheptanone.[4]

Reduction: The intermediate imine is then reduced to cycloheptylamine. Common reducing

agents for this step include lithium aluminum hydride.[4]
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pH Control: Maintaining a weakly acidic environment (pH 4-5) is crucial for the reaction's

efficiency.[4]

Other Synthetic Methods
Reduction of Cycloheptanone: Direct reduction of cycloheptanone using reducing agents like

lithium aluminum hydride can also yield cycloheptylamine.[4]

Ring-Opening Reactions: Certain cyclic precursors can undergo ring-opening followed by

amination to produce cycloheptylamine.[4]

Direct Amination: The reaction of cycloheptene with ammonia under specific catalytic

conditions can also form cycloheptylamine.[4]

Dual Catalysis: A combination of photoredox and nickel catalysis has been utilized for

cycloheptylamine synthesis through deaminative cross-coupling reactions.[4] This method

allows for the activation of sterically hindered tertiary amine precursors.[4]

Purification Protocol: Hydrochloride Salt Formation and
Recrystallization
A common and effective method for purifying cycloheptylamine is through the formation of its

hydrochloride salt, which has better crystalline properties than the free base.[4]

Methodology:

Salt Formation: Cycloheptylamine is treated with hydrochloric acid under controlled

conditions to ensure complete conversion to cycloheptylamine hydrochloride.[4]

Recrystallization: The resulting hydrochloride salt is then purified by recrystallization from a

suitable solvent to isolate the pure compound.[4]
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Synthesis and Purification Workflow of Cycloheptylamine
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Caption: Synthesis and Purification Workflow of Cycloheptylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1194755?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Applications in Research and Drug
Development
Cycloheptylamine and its derivatives are subjects of scientific research for their potential

applications in medicinal chemistry and organic synthesis.[4]

Medicinal Chemistry:

Neurotransmitter Modulation: Derivatives of cycloheptylamine have been synthesized

and studied for their potential to modulate dopamine and serotonin signaling pathways,

which could be relevant for treating neurological disorders such as Parkinson's disease

and depression.[4]

Anticancer Properties: Some cycloheptylamine derivatives have shown promising

antitumor activity in preclinical research, potentially by interfering with cancer cell

proliferation and survival pathways.[4]

Analgesic and Anti-inflammatory Properties: Studies suggest that some derivatives may

have analgesic or anti-inflammatory effects, although more comprehensive research is

needed.[4]

Organic Synthesis:

Building Block: Its seven-membered ring structure makes it a valuable building block for

creating complex molecules.[4]

Catalyst Development: Cycloheptylamine derivatives have been used in the

development of novel catalysts for organic reactions.[4]

Functional Materials: There is research into incorporating cycloheptylamine moieties into

polymers and liquid crystals for potential use in electronics and sensor technology.[4]

Agrochemicals: The biological activity of cycloheptylamine has led to investigations into its

potential use in agrochemicals.[4]
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Conceptual Signaling Pathway Modulation by Cycloheptylamine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 5452-35-7: Cycloheptylamine | CymitQuimica [cymitquimica.com]

2. Cycloheptylamine | C7H15N | CID 2899 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Cycloheptylamine [webbook.nist.gov]

4. Buy Cycloheptylamine | 5452-35-7 [smolecule.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1194755?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194755?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5452-35-7/
https://pubchem.ncbi.nlm.nih.gov/compound/2899
https://webbook.nist.gov/cgi/inchi?ID=C5452357&Mask=200
https://www.smolecule.com/products/s561369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Cycloheptylamine 99 5452-35-7 [sigmaaldrich.com]

6. chemscene.com [chemscene.com]

7. CYCLOHEPTYLAMINE | 5452-35-7 [chemicalbook.com]

To cite this document: BenchChem. [cycloheptylamine CAS number and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194755#cycloheptylamine-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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